Cas no 4313-03-5 (trans,trans-2,4-Heptadienal (Technical Grade, 90%))

Technical Introduction: trans,trans-2,4-Heptadienal (Technical Grade, 90%) trans,trans-2,4-Heptadienal is an α,β-unsaturated aldehyde with a conjugated diene structure, commonly used as a flavor and fragrance intermediate. The technical grade (90%) offers a cost-effective option for industrial applications where high purity is not critical. Its distinct unsaturated carbonyl functionality makes it valuable in organic synthesis, particularly in Diels-Alder reactions and as a precursor for aroma compounds. The product is characterized by its reactivity and compatibility with various chemical processes. Proper handling is advised due to its potential sensitivity to oxidation and polymerization. Suitable for research and manufacturing applications requiring a balance of performance and affordability.
trans,trans-2,4-Heptadienal (Technical Grade, 90%) structure
4313-03-5 structure
Product Name:trans,trans-2,4-Heptadienal (Technical Grade, 90%)
CAS No:4313-03-5
MF:C7H10O
MW:110.153702259064
MDL:MFCD00007005
CID:44920
PubChem ID:24850874
Update Time:2025-06-23

trans,trans-2,4-Heptadienal (Technical Grade, 90%) Chemical and Physical Properties

Names and Identifiers

    • (2E,4E)-Hepta-2,4-dienal
    • Heptadienal
    • trans, trans-2,4-Heptandienal
    • trans,trans-2,4-Heptadienal
    • 2,4-HEPTADIEN-1-AL
    • 2,4-HEPTADIENAL
    • 2-trans,4-trans-n-heptadienal
    • FEMA 3164
    • T2 T4 HEPTADIENAL
    • trans,trans-hepta-2,4-dienal
    • trans,trans-2,4-Heptandienal
    • trans,trans-2,4-Heptadienal (Technical Grade, 90%)
    • MDL： MFCD00007005
    • Inchi： 1S/C7H10O/c1-2-3-4-5-6-7-8/h3-7H,2H2,1H3/b4-3-,6-5+
    • InChI Key： SATICYYAWWYRAM-DNVGVPOPSA-N
    • SMILES： CC/C=C\C=C\C=O

Computed Properties

  • Exact Mass: 110.07300
  • Monoisotopic Mass: 110.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Yellow transparent liquid
  • Density: 0.881 g/mL at 25 °C(lit.)
  • Boiling Point: 85°C/20mmHg(lit.)
  • Flash Point: Fahrenheit: 143.6 ° f
    Celsius: 62 ° c
  • Refractive Index: n20/D 1.534(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 17.07000
  • LogP: 1.70770
  • Solubility: Insoluble in water
  • FEMA: 3164

trans,trans-2,4-Heptadienal (Technical Grade, 90%) Security Information

  • Symbol: GHS06
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H302,H311,H315
  • Warning Statement： P280,P312
  • Hazardous Material transportation number：UN 2810 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-24-38
  • Safety Instruction： S36/37-S45
  • FLUKA BRAND F CODES：10-23
  • Hazardous Material Identification： T
  • Safety Term：S36/37;S45
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：0-10°C
  • Risk Phrases：R22; R24; R38

trans,trans-2,4-Heptadienal (Technical Grade, 90%) Customs Data

  • HS CODE：2912190090
  • Customs Data：

    China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

trans,trans-2,4-Heptadienal (Technical Grade, 90%) Pricemore >>

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trans,trans-2,4-Heptadienal (Technical Grade, 90%) Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4313-03-5)trans,trans-2,4-Heptadienal
Order Number:LE14080;LE2338376
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4313-03-5)trans,trans-2,4-Heptadienal
Order Number:sfd22444
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4313-03-5)trans,trans-2,4-Heptadienal
LE14080;LE2338376
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:4313-03-5)trans,trans-2,4-Heptadienal
sfd22444
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email